Cas no 98689-66-8 (Benzene, [[(3Z)-3-pentenyloxy]methyl]-)

Benzene, [[(3Z)-3-pentenyloxy]methyl]- structure
98689-66-8 structure
Product Name:Benzene, [[(3Z)-3-pentenyloxy]methyl]-
CAS No:98689-66-8
MF:C12H16O
MW:176.254843711853
CID:750509
PubChem ID:57577063
Update Time:2025-04-19

Benzene, [[(3Z)-3-pentenyloxy]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [[(3Z)-3-pentenyloxy]methyl]-
    • pent-3-enoxymethylbenzene
    • {[(Pent-3-en-1-yl)oxy]methyl}benzene
    • 98689-66-8
    • SCHEMBL3438765
    • DTXSID10727175
    • Inchi: 1S/C12H16O/c1-2-3-7-10-13-11-12-8-5-4-6-9-12/h2-6,8-9H,7,10-11H2,1H3
    • InChI Key: PQJXGJWVTQHJNA-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)CCC=CC

Computed Properties

  • Exact Mass: 176.120115130g/mol
  • Monoisotopic Mass: 176.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.9
  • Topological Polar Surface Area: 9.2Ų
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